Cas no 2411591-53-0 (tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate)

• Product Name: tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate
• CAS No: 2411591-53-0
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 6449851
• PubChem ID: 56962196
• Update Time: 2026-03-11

tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate
• 5-Azaspiro[3.4]octane-5-carboxylic acid, 2-amino-, 1,1-dimethylethyl ester, trans-
• PB38881
• 5-Azaspiro[3.4]octane-5-carboxylic acid, 2-amino-, 1,1-dimethylethyl ester
• SY098517
• 2-AMINO-5-BOC-5-AZA-SPIRO[3.4]OCTANE
• D79191
• Rel-tert-butyl (2r,4s)-2-amino-5-azaspiro[3.4]octane-5-carboxylate
• trans-2-Amino-5-Boc-5-azaspiro[3.4]octane
• Tert-butyl 2-amino-5-azaspiro[3.4]octane-5-carboxylate
• tert-butyltrans-2-amino-5-azaspiro[3.4]octane-5-carboxylate
• 5-Boc-5-azaspiro[3.4]octan-2-amine
• 2411591-53-0
• MFCD22566151
• 1363380-49-7
• 2-Amino-5-Boc-5-azaspiro[3.4]octane
• SB20099
• AS-34425
• CS-0048433
• AKOS025290090
• Rel-tert-butyl (2s,4r)-2-amino-5-azaspiro[3.4]octane-5-carboxylate
• PS-17754

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-6-4-5-12(14)7-9(13)8-12/h9H,4-8,13H2,1-3H3/t9-,12-
• InChI Key： HKJVUMPWNMAHSI-OTCDBFHCSA-N
• SMILES： C1[C@@]2(CCCN2C(OC(C)(C)C)=O)C[C@H]1N

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 318.8±35.0 °C(Predicted)
• pka: 10.12±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate

Research Brief on tert-Butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate (CAS: 2411591-53-0)

In recent years, the compound tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate (CAS: 2411591-53-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic scaffold is increasingly recognized for its potential in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the spirocyclic core and the presence of both amino and carboxylate functional groups, make it a valuable building block for the development of novel therapeutics.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an optimized synthetic protocol for tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate, which improved yield and purity compared to previous methods. The researchers employed a stereoselective approach to ensure the trans configuration of the amino group, which is critical for its subsequent incorporation into drug candidates. The compound's stability under various reaction conditions was also demonstrated, making it suitable for further derivatization.

Another key area of research involves the use of this spirocyclic amine in the design of protease inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its incorporation into novel inhibitors targeting viral proteases. The spirocyclic structure was found to enhance binding affinity and selectivity, likely due to its conformational rigidity and ability to occupy specific pockets in the enzyme's active site. These findings suggest that tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate could play a pivotal role in the development of antiviral agents.

Beyond its applications in protease inhibition, this compound has also shown promise in central nervous system (CNS) drug discovery. Researchers have utilized it as a precursor for the synthesis of potential neuroactive compounds, leveraging its ability to cross the blood-brain barrier. Preliminary in vitro studies have indicated that derivatives of this scaffold exhibit moderate affinity for various neurotransmitter receptors, though further optimization is needed to improve potency and selectivity.

The pharmacological potential of tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate is further supported by computational studies. Molecular docking simulations have predicted favorable interactions between its derivatives and several disease-relevant targets, including G protein-coupled receptors (GPCRs) and ion channels. These in silico findings provide a rational basis for the design of new analogs and underscore the compound's versatility as a pharmacophore.

In conclusion, tert-butyl trans-2-amino-5-azaspiro[3.4]octane-5-carboxylate (CAS: 2411591-53-0) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advances in its synthesis and functionalization have expanded its utility in drug discovery, particularly in the areas of antiviral and CNS therapeutics. Future research should focus on exploring its full pharmacological potential and optimizing its derivatives for clinical development.